4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-(4-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C18H22N2O4S/c1-23-16-4-6-18(7-5-16)25(21,22)20-12-2-3-15(13-20)14-24-17-8-10-19-11-9-17/h4-11,15H,2-3,12-14H2,1H3
• InChI Key: SHLNNZTVIRKYDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)COC3=CC=NC=C3
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

“4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine” is a chemical compound with the molecular formula C18H22N2O4S. It’s a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The molecular structure of “4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine” includes a piperidine ring, which is a six-membered heterocycle. This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Physical And Chemical Properties Analysis

The molecular weight of “4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine” is 362.44. Other specific physical and chemical properties are not provided in the sources I have.

Future Directions

Piperidine derivatives, including “4-[[1-(4-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine”, have significant potential in the pharmaceutical industry. The development of new synthetic methods and the exploration of their biological activity are important areas of future research.